Cas no 87253-83-6 (5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate)

• Product Name: 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate
• CAS No: 87253-83-6
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 873437
• PubChem ID: 786277
• Update Time: 2025-10-30

5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate
• 3,4-thiadiazolo(3,2-a)pyrimidin-4-ium,2,3-dihydro-5,7-dimethyl-2-thioxo-hy
• 5,7-dimethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate
• DTXSID30236239
• {5,7-dimethyl-4
• {5,7-dimethyl-4lambda5-[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ylium-2-yl}sulfanide
• 1,3,4-Thiadiazolo(3,2-a)pyrimidin-4-ium, 2,3-dihydro-5,7-dimethyl-2-thioxo-, hydroxide, inner salt
• CL-415786
• Z56763762
• BRN 4451113
• EN300-03028
• AKOS000115882
• E?-[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ylium-2-yl}sulfanide
• Cambridge id 5140652
• 87253-83-6
• G36672

• MDL： MFCD00182902
• Inchi： 1S/C7H7N3S2/c1-4-3-5(2)10-6(8-4)12-7(11)9-10/h3H,1-2H3
• InChI Key： JQJIIAGVULRAON-UHFFFAOYSA-N
• SMILES： S1C(=N[N+]2=C1N=C(C)C=C2C)[S-]

Computed Properties

• Exact Mass: 197.00813958g/mol
• Monoisotopic Mass: 197.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate

Introduction to 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate (CAS No. 87253-83-6)

5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate, identified by the CAS number 87253-83-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazolo[3,2-a]pyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both sulfur and nitrogen atoms in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate features a fused ring system consisting of a thiadiazole ring connected to a pyrimidine ring. The dimethyl substituents at the 5- and 7-positions enhance the stability of the molecule and influence its electronic distribution. The thiolate moiety at the 2-position introduces a nucleophilic center that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These structural features make the compound a versatile intermediate in synthetic chemistry and a promising candidate for further biological evaluation.

In recent years, there has been growing interest in exploring the pharmacological potential of thiadiazolo[3,2-a]pyrimidine derivatives due to their reported activities against various diseases. Studies have demonstrated that these compounds exhibit inhibitory effects on multiple targets, including kinases, proteases, and enzymes involved in cellular signaling pathways. For instance, modifications of the 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate scaffold have been investigated for their ability to modulate pathways associated with inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In preclinical studies, derivatives of thiadiazolo[3,2-a]pyrimidine have shown promising results in reducing pro-inflammatory cytokine production and inhibiting the activation of nuclear factor kappa B (NF-κB), a key transcription factor in inflammatory responses. The thiolate group in particular has been highlighted for its ability to interact with biological targets in a manner that disrupts inflammatory cascades without causing significant toxicity.

Furthermore, the structural versatility of 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate allows for further functionalization through various synthetic strategies. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at specific positions on the ring system. These modifications have led to novel analogs with enhanced binding affinity and selectivity for therapeutic targets. Such structural optimization is crucial for developing lead compounds that can progress into clinical trials.

The synthesis of 5,7-dimethyl[1,3,4]thiadiazolo[3,2-a]pyrimidin-4-ium-2-thiolate involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic conditions to form the thiadiazole core. Subsequent methylation at the 5- and 7-positions followed by thiolation at the 2-position completes the synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound.

From a computational chemistry perspective,5,7-dimethyl(1,3,4)thiadiazolo(3,2)a)pyrimidin(4)ium(2)thiolate has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, which are essential for rational drug design. These studies have revealed that subtle changes in the substitution pattern can significantly alter binding affinity and specificity, making them critical factors in optimizing drug candidates.

The pharmacokinetic properties of 5,7-dimethyl(1,3,4)thiadiazolo(3,2)a)pyrimidin(4)ium(2)thiolate are also areas of active investigation. Researchers are exploring ways to improve its solubility, bioavailability, and metabolic stability through structural modifications. For example, introducing polar functional groups or optimizing hydrogen bonding interactions can enhance its pharmacokinetic profile while maintaining biological activity.

In conclusion,5,7-dimethyl(1,3,4)thiadiazolo(3,2)a)pyrimidin(4)ium(2)thiolate (CAS No. 87253–83–6) is a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique scaffold and functional groups make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block for future pharmaceutical innovations.